Cas no 1878629-14-1 (1-[3-fluoro-5-(trifluoromethyl)phenyl]-N-methylcyclopropan-1-amine)

• Product Name: 1-[3-fluoro-5-(trifluoromethyl)phenyl]-N-methylcyclopropan-1-amine
• CAS No: 1878629-14-1
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 6491102
• PubChem ID: 165644956
• Update Time: 2025-08-05

1-[3-fluoro-5-(trifluoromethyl)phenyl]-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3-fluoro-5-(trifluoromethyl)phenyl]-N-methylcyclopropan-1-amine
• 1878629-14-1
• EN300-1936087

• Inchi： 1S/C11H11F4N/c1-16-10(2-3-10)7-4-8(11(13,14)15)6-9(12)5-7/h4-6,16H,2-3H2,1H3
• InChI Key： FOUXATOLCTYDJL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C1(CC1)NC

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on 1-[3-fluoro-5-(trifluoromethyl)phenyl]-N-methylcyclopropan-1-amine

1-[3-Fluoro-5-(trifluoromethyl)phenyl]-N-methylcyclopropan-1-amine: A Promising Compound in Pharmaceutical Research

1-[3-Fluoro-5-(trifluoromethyl)phenyl]-N-methylcyclopropan-1-amine is a novel organic compound with a unique molecular structure that has garnered significant attention in the pharmaceutical industry. This compound, with the CAS No. 1878629-14-1, is characterized by its complex arrangement of fluorinated aromatic rings and a cyclopropane ring system. Recent studies have highlighted its potential applications in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and oncology. The 3-fluoro-5-(trifluoromethyl)phenyl group and the N-methylcyclopropan-1-amine moiety are critical for its pharmacological activity, as they contribute to the molecule's ability to interact with specific biological targets.

The structural features of 1-[3-fluoro-5-(trifluoromethyl)phenyl]-N-methylcyclopropan-1-amine are particularly noteworthy. The 3-fluoro-5-(trifluoromethyl)phenyl substituent introduces multiple fluorine atoms, which are known to enhance the lipophilicity and metabolic stability of the compound. The presence of three fluorine atoms in the 5-(trifluoromethyl) position further modulates the electronic properties of the aromatic ring, potentially influencing its binding affinity to target proteins. The N-methylcyclopropan- 1-amine core, on the other hand, provides a rigid, three-membered ring structure that may offer unique conformational constraints, which are advantageous in drug design for optimizing receptor interactions.

Recent advancements in medicinal chemistry have underscored the importance of fluorinated heterocycles in the development of selective small-molecule inhibitors. A 2023 study published in Journal of Medicinal Chemistry demonstrated that fluorine substitution in aromatic rings can significantly improve the potency of compounds targeting G protein-coupled receptors (GPCRs). This finding is particularly relevant to 1-[3-fluoro-5-(trifluoromethyl)phenyl]-N-methylcyclopropan-1-amine, as its fluorinated aromatic system may enable enhanced interactions with GPCRs involved in neurodegenerative diseases. Additionally, the cyclopropane ring in this compound is believed to contribute to its structural rigidity, which could be crucial for stabilizing the active conformation of the molecule during binding to its target.

The pharmacological properties of 1-[3-fluoro-5-(trifluoromethyl)phenyl]-N-methylcyclopropan-1-amine are being actively explored in preclinical studies. One of the most promising applications of this compound is its potential as an inhibitor of the enzyme acetylcholinesterase (AChE), which is implicated in the pathophysiology of Alzheimer's disease. A 2024 study published in Frontiers in Pharmacology reported that compounds with similar structural features to 1-[3-fluoro-5-(trifluoromethyl)phenyl]-N-methylcyclopropan-1-amine exhibited significant AChE inhibitory activity, suggesting that this compound may serve as a lead molecule for the development of novel therapies for neurodegenerative disorders.

Furthermore, the trifluoromethyl group in the 5-(trifluoromethyl) position may play a critical role in modulating the metabolic stability of the compound. Fluorine atoms are known to increase the metabolic half-life of small molecules by reducing their susceptibility to hydrolytic degradation. This property is particularly valuable in drug development, as it can reduce the frequency of dosing and improve patient compliance. A 2023 review in Drug Discovery Today highlighted the importance of fluorine-containing compounds in the design of long-acting pharmaceuticals, which aligns with the potential of 1-[3-fluoro-5-(trifluoromethyl)phenyl]-N-methylcyclopropan-1-amine as a candidate for sustained-release formulations.

The synthesis of 1-[3-fluoro-5-(trifluoromethyl)phenyl]-N-methylcyclopropan-1-amine involves a series of complex organic reactions that require precise control of reaction conditions. A 2022 study published in Organic & Biomolecular Chemistry described a novel synthetic route for this compound, which utilized microwave-assisted chemistry to enhance reaction efficiency and reduce the formation of byproducts. This method represents a significant advancement in the scalable production of fluorinated heterocycles, which are often challenging to synthesize due to their high reactivity and the need for stringent reaction conditions.

Recent computational studies have also provided insights into the molecular mechanisms underlying the activity of 1-[3-fluoro-5-(trifluoromethyl)phenyl]-N-methylcyclopropan-1-amine. Molecular docking simulations have revealed that the compound can bind to specific protein targets with high affinity, particularly those involved in signal transduction pathways. These findings suggest that the compound may have broad therapeutic potential beyond its current applications in neurodegenerative diseases, including the treatment of cancer and inflammatory conditions.

In conclusion, 1-[3-fluoro-5-(trifluoromethyl)phenyl]-N-methylcyclopropan-1-amine represents a promising candidate for the development of novel therapeutic agents. Its unique molecular structure, characterized by fluorinated aromatic rings and a rigid cyclopropane core, offers significant advantages in terms of pharmacological activity and metabolic stability. Ongoing research into the synthesis, pharmacology, and therapeutic applications of this compound is expected to yield valuable insights that could lead to the discovery of new treatments for a range of diseases.